Cas no 890596-64-2 (3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid)

3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid is a brominated pyrazole derivative with a butanoic acid functional group, offering versatility in synthetic organic chemistry. Its structure features a reactive bromine substituent at the 4-position of the pyrazole ring, enabling further functionalization via cross-coupling or nucleophilic substitution reactions. The compound’s carboxylic acid moiety enhances solubility in polar solvents and facilitates conjugation or derivatization for applications in medicinal chemistry and material science. The dimethyl substitution on the pyrazole core contributes to steric stability, making it a useful intermediate in the synthesis of heterocyclic compounds. Its well-defined reactivity profile makes it suitable for research in pharmaceutical and agrochemical development.

3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid structure

890596-64-2 structure

Product Name:3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid

CAS No:890596-64-2

MF:C₉H₁₃BrN₂O₂

MW:261.115721464157

MDL:MFCD05239092

CID:3056957

PubChem ID:2984479

Update Time:2025-06-09

3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid
- MDL： MFCD05239092
- Inchi： 1S/C9H13BrN2O2/c1-5(4-8(13)14)12-7(3)9(10)6(2)11-12/h5H,4H2,1-3H3,(H,13,14)
- InChI Key： FUQXNUHEEQWCAN-UHFFFAOYSA-N
- SMILES： BrC1C(C)=NN(C=1C)C(C)CC(=O)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3

3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid Security Information

Hazard Category Code： 22
Hazardous Material Identification：
HazardClass：IRRITANT

3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B215486-100mg	3-(4-Bromo-3,5-dimethyl-1h-pyrazol-1-yl)butanoic Acid	890596-64-2		100mg	$ 70.00	2022-06-07
TRC	B215486-500mg	3-(4-Bromo-3,5-dimethyl-1h-pyrazol-1-yl)butanoic Acid	890596-64-2		500mg	$ 250.00	2022-06-07
TRC	B215486-1g	3-(4-Bromo-3,5-dimethyl-1h-pyrazol-1-yl)butanoic Acid	890596-64-2		1g	$ 365.00	2022-06-07
Chemenu	CM376185-1g	3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid	890596-64-2	95%+	1g	$326	2023-01-03
Enamine	EN300-237824-0.05g	3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid	890596-64-2	95%	0.05g	$348.0	2024-06-19
Enamine	EN300-237824-0.1g	3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid	890596-64-2	95%	0.1g	$364.0	2024-06-19
Enamine	EN300-237824-0.25g	3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid	890596-64-2	95%	0.25g	$381.0	2024-06-19
Enamine	EN300-237824-0.5g	3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid	890596-64-2	95%	0.5g	$397.0	2024-06-19
Enamine	EN300-237824-1.0g	3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid	890596-64-2	95%	1.0g	$414.0	2024-06-19
Enamine	EN300-237824-2.5g	3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid	890596-64-2	95%	2.5g	$810.0	2024-06-19